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Compound of Interest

Compound Name: LV-320

Cat. No.: B2760881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LV-320 is a potent, cell-permeable, and uncompetitive inhibitor of Autophagy-related 4B

cysteine peptidase (ATG4B) with a reported IC₅₀ of 24.5 µM and a dissociation constant (Kd) of

16 µM.[1][2] It functions by inhibiting the enzymatic activity of ATG4B, which is crucial for the

processing of microtubule-associated protein 1A/1B-light chain 3 (LC3) and the regulation of

autophagic flux. By blocking ATG4B, LV-320 leads to an accumulation of the lipidated form of

LC3 (LC3-II), thereby inhibiting autophagy. These characteristics make LV-320 a valuable tool

for studying the role of autophagy in various physiological and pathological processes,

including cancer. This document provides detailed protocols for the preparation, storage, and

handling of LV-320 stock solutions for in vitro research applications.

Data Presentation
A summary of the key quantitative data for LV-320 is presented in the table below for easy

reference.
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Property Value

Chemical Name
(E)-3-(((4-(2-(7-chloroquinolin-4-yl)vinyl)phenyl)

(phenethylthio)methyl)thio)propanoic acid

Molecular Weight 520.11 g/mol

CAS Number 2449093-46-1

Appearance Solid

Solubility DMSO: 135 mg/mL (with ultrasonic)

IC₅₀ 24.5 µM for ATG4B

Storage of Stock Solution
-20°C for up to 1 month, -80°C for up to 6

months

Signaling Pathway
The following diagram illustrates the role of ATG4B in the autophagy pathway and the

mechanism of inhibition by LV-320.
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ATG4B Signaling Pathway and LV-320 Inhibition
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LV-320 Stock Solution Preparation Workflow

Start

Weigh 5.20 mg of LV-320

Add 1 mL of DMSO

Vortex/Sonicate to Dissolve

Visually Confirm Dissolution

Particulates Present

Aliquot into Single-Use Tubes

Clear Solution

Store at -20°C or -80°C

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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